Cas no 1428862-33-2 (Usmarapride)

• Product Name: Usmarapride
• CAS No: 1428862-33-2
• MF: C₂₃H₃₁N₅O₆
• MW: 473.5221
• CID: 5068511
• Update Time: 2026-03-01

Usmarapride Chemical and Physical Properties

Names and Identifiers

• Usmarapride
• 1JPX7J35CG
• 2-[1-(3-methoxypropyl)piperidin-4-yl]-5-(1-propan-2-ylindazol-3-yl)-1,3,4-oxadiazole;oxalic acid
• SUVN-D4010 oxalate

• Inchi： 1S/C21H29N5O2.C2H2O4/c1-15(2)26-18-8-5-4-7-17(18)19(24-26)21-23-22-20(28-21)16-9-12-25(13-10-16)11-6-14-27-3;3-1(4)2(5)6/h4-5,7-8,15-16H,6,9-14H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： XHXCJKNEBFAUSE-UHFFFAOYSA-N
• SMILES： O1C(C2C3=C([H])C([H])=C([H])C([H])=C3N(C([H])(C([H])([H])[H])C([H])([H])[H])N=2)=NN=C1C1([H])C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])C([H])([H])OC([H])([H])[H])C([H])([H])C1([H])[H].O([H])C(C(=O)O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 557
• Topological Polar Surface Area: 144

Additional information on Usmarapride

Usmarapride: A Comprehensive Overview

Usmarapride (CAS No. 1428862-33-2) is a compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound, with its unique chemical structure, has been the subject of extensive research, particularly in the realms of pharmacology and materials science. Recent studies have highlighted its promising properties, making it a topic of interest for both academic and industrial researchers.

The chemical structure of Usmarapride is characterized by its intricate arrangement of atoms, which contributes to its distinctive physical and chemical properties. Researchers have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to elucidate its structural features. These insights have been instrumental in understanding how Usmarapride interacts with other molecules, paving the way for its potential use in drug development and material synthesis.

One of the most notable aspects of Usmarapride is its pharmacological activity. Studies have demonstrated that it exhibits significant bioactivity, particularly in modulating cellular processes. For instance, recent research has shown that Usmarapride can influence signaling pathways involved in inflammation and apoptosis, suggesting its potential as a therapeutic agent in treating conditions such as autoimmune diseases and cancer. These findings have been supported by preclinical trials, which highlight the compound's efficacy and safety profile.

In addition to its pharmacological applications, Usmarapride has also shown promise in materials science. Its unique chemical properties make it a candidate for use in the development of advanced materials, such as polymers and nanoparticles. Researchers have explored its ability to enhance the mechanical and thermal stability of polymer composites, which could have implications for industries ranging from electronics to aerospace.

The synthesis of Usmarapride is another area that has attracted considerable attention. Scientists have developed innovative synthetic routes to produce this compound efficiently. These methods often involve multi-step reactions, including coupling reactions and cyclizations, which require precise control over reaction conditions. The optimization of these synthetic pathways has not only improved the yield but also reduced the environmental impact of production processes.

Recent advancements in computational chemistry have further enhanced our understanding of Usmarapride's properties. By employing molecular modeling techniques, researchers have been able to predict the compound's behavior under various conditions. These computational studies have provided valuable insights into its electronic structure, reactivity, and interactions with biological systems.

Moreover, the environmental impact of Usmarapride has been a topic of interest. Studies have investigated its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems. These findings are crucial for ensuring that the compound's applications are sustainable and environmentally friendly.

In conclusion, Usmarapride (CAS No. 1428862-33-2) is a versatile compound with a wide range of potential applications. Its unique properties, combined with recent research advancements, position it as a valuable asset in both pharmacological and materials science domains. As ongoing studies continue to uncover new insights into this compound's capabilities, it is likely that Usmarapride will play an increasingly important role in driving innovation across various industries.